5-(3-Fluorophenoxy)thiophene-2-carbonitrile
Cat. No. B8380631
M. Wt: 219.24 g/mol
InChI Key: MHLYRVZYNRASBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07932272B2
Procedure details
5-Nitrothiophene-2-carbonitrile (2 g, 13 mmol), 3-fluorophenol (1.75 g, 15.6 mmol) and potassium carbonate (3.6 g, 26 mmol) were suspended in dimethylsulfoxide (15 mL), and the mixture was stirred at room temperature for 16 hours. Water and ethyl acetate were added for partitioning, silica gel was added to the organic layer, and the solvent was evaporated in vacuo for adsorption. Purification was carried out by silica gel column chromatography (hexane:ethyl acetate=10:1), and the title compound (670 mg, 3.1 mmol, 23.5%) was obtained as an oil.
Name
Yield
23.5%
Identifiers
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REACTION_CXSMILES
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[N+]([C:4]1[S:8][C:7]([C:9]#[N:10])=[CH:6][CH:5]=1)([O-])=O.[F:11][C:12]1[CH:13]=[C:14]([OH:18])[CH:15]=[CH:16][CH:17]=1.C(=O)([O-])[O-].[K+].[K+].O>CS(C)=O.C(OCC)(=O)C>[F:11][C:12]1[CH:13]=[C:14]([CH:15]=[CH:16][CH:17]=1)[O:18][C:4]1[S:8][C:7]([C:9]#[N:10])=[CH:6][CH:5]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(S1)C#N
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Step Two
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Name
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Quantity
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1.75 g
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1)O
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Step Three
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Name
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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O
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Five
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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for partitioning
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ADDITION
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Type
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ADDITION
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Details
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silica gel was added to the organic layer
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was evaporated in vacuo for adsorption
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CUSTOM
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Type
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CUSTOM
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|
Details
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Purification
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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FC=1C=C(OC2=CC=C(S2)C#N)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 3.1 mmol | |
| AMOUNT: MASS | 670 mg | |
| YIELD: PERCENTYIELD | 23.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 23.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
